Cas no 653574-37-9 (2-Pyridinecarboxylic acid,6-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-5-nitro-)
653574-37-9 structure
Product Name:2-Pyridinecarboxylic acid,6-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-5-nitro-
CAS No:653574-37-9
MF:C12H14N2O7
MW:298.248763561249
CID:400438
Update Time:2024-01-29
2-Pyridinecarboxylic acid,6-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-5-nitro- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridinecarboxylic acid,6-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-5-nitro-
- 2-Pyridinecarboxylic acid, 6-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-5-nitro-
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- Inchi: 1S/C12H14N2O7/c1-12(2,3)21-9(15)6-20-10-8(14(18)19)5-4-7(13-10)11(16)17/h4-5H,6H2,1-3H3,(H,16,17)
- InChI Key: GWNHUOQTKRYCAI-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)=NC(OCC(OC(C)(C)C)=O)=C([N+]([O-])=O)C=C1
Computed Properties
- Exact Mass: 298.08012
Experimental Properties
- Density: 1.373±0.06 g/cm3(Predicted)
- Boiling Point: 459.4±45.0 °C(Predicted)
- PSA: 128.86
- pka: 2.49±0.13(Predicted)
2-Pyridinecarboxylic acid,6-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-5-nitro- Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
653574-37-9 (2-Pyridinecarboxylic acid,6-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-5-nitro-) Related Products
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